![molecular formula C14H15ClN2O2 B4614418 N-(3-chlorophenyl)-5-isobutyl-3-isoxazolecarboxamide](/img/structure/B4614418.png)
N-(3-chlorophenyl)-5-isobutyl-3-isoxazolecarboxamide
Overview
Description
N-(3-chlorophenyl)-5-isobutyl-3-isoxazolecarboxamide is a useful research compound. Its molecular formula is C14H15ClN2O2 and its molecular weight is 278.73 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 278.0822054 g/mol and the complexity rating of the compound is 312. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Biological Activities
A study detailed the synthesis of various N-(3-chlorophenyl)-isoxazole derivatives, examining their potential as anticancer agents. The focus was on the derivatization process and the evaluation of these compounds against several cancer cell lines, highlighting the promising inhibitory activity of certain derivatives (Atta & Abdel‐Latif, 2021).
Research on N-phenyl-5-carboxamidyl isoxazoles revealed their anticancer activity with a focus on colon cancer. The mechanism of action was linked to the inhibition of JAK3/STAT3 signaling pathways, suggesting a novel approach for chemotherapeutic intervention (Shaw et al., 2012).
Chemical Synthesis and Characterization
A study explored the synthesis of 3-(arylthiomethyl)isoxazole-4,5-dicarboxamides, demonstrating chemoselective nucleophilic chemistry. The research highlighted the insecticidal activity of these compounds, suggesting their potential use in agricultural applications (Yu et al., 2009).
Another investigation focused on the synthesis, anti-HSV-1, and cytotoxic activities of new pyrazole- and isoxazole-based heterocycles. This study provided insights into the antiviral properties of these compounds, underscoring their potential in developing treatments against Herpes simplex virus type 1 (Dawood et al., 2011).
Molecular Modeling and Computational Studies
- Research involving molecular interaction studies of N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor used computational methods to elucidate the antagonist's binding mechanism. This work contributes to the understanding of cannabinoid receptor interactions, offering a basis for designing new therapeutic agents (Shim et al., 2002).
Properties
IUPAC Name |
N-(3-chlorophenyl)-5-(2-methylpropyl)-1,2-oxazole-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15ClN2O2/c1-9(2)6-12-8-13(17-19-12)14(18)16-11-5-3-4-10(15)7-11/h3-5,7-9H,6H2,1-2H3,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTTYAFYPIWFURZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=CC(=NO1)C(=O)NC2=CC(=CC=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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